Cas no 2227693-25-4 (4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one)

• Product Name: 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one
• CAS No: 2227693-25-4
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 6000546
• PubChem ID: 165873316
• Update Time: 2025-05-19

4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one
• EN300-1632878
• 2227693-25-4

• Inchi： 1S/C13H17ClN2O/c1-2-7-16-12(17)8-11(15)13(16)9-3-5-10(14)6-4-9/h3-6,11,13H,2,7-8,15H2,1H3/t11-,13+/m0/s1
• InChI Key： KQQHONWJRGJJEF-WCQYABFASA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1[C@H](CC(N1CCC)=O)N

Computed Properties

• Exact Mass: 252.1029409g/mol
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one

Research Brief on 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one (CAS: 2227693-25-4)

4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one (CAS: 2227693-25-4) is a novel pyrrolidinone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 4-chlorobenzaldehyde with a propylamine derivative, followed by cyclization to form the pyrrolidinone core. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure. Recent optimizations in the synthetic route have improved scalability, making it feasible for industrial-scale production.

Pharmacological evaluations have revealed that 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one exhibits significant activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro studies using neuronal cell lines demonstrated its ability to enhance GABAergic transmission, suggesting potential applications in treating anxiety disorders and epilepsy. Additionally, the compound has shown moderate affinity for serotonin receptors, which could expand its therapeutic scope to include mood disorders.

Recent in vivo studies in rodent models have further validated the compound's efficacy. Administration of 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one resulted in reduced seizure frequency in epilepsy models and anxiolytic effects in behavioral assays. These findings are supported by pharmacokinetic data indicating good blood-brain barrier penetration and a favorable safety profile. However, further toxicological studies are required to assess long-term effects and potential side effects.

Mechanistic studies have begun to elucidate the compound's mode of action at the molecular level. Computational docking simulations suggest that 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one binds to an allosteric site on GABA_A receptors, stabilizing the open conformation and increasing chloride ion influx. This mechanism aligns with its observed pro-GABAergic effects. Structural-activity relationship (SAR) studies are ongoing to optimize the compound's potency and selectivity.

In conclusion, 4-amino-5-(4-chlorophenyl)-1-propylpyrrolidin-2-one represents a promising lead compound in the development of novel neuroactive therapeutics. Its unique pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, underscores its potential for further preclinical and clinical evaluation. Future research should focus on refining its selectivity, exploring additional therapeutic indications, and addressing any safety concerns to facilitate its transition into clinical trials.